2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C23H19NO4
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)isoindole-1,3-dione
• InChI: InChI=1S/C23H19NO4/c1-3-15-8-4-5-9-19(15)24-22(25)17-13-12-16(14-18(17)23(24)26)28-21-11-7-6-10-20(21)27-2/h4-14H,3H2,1-2H3
• InChI Key: CLVQOFZFIHKHEE-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=CC=C4OC

Description

2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione, also known as EMID-105, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione is not fully understood. However, it has been suggested that 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione may exert its effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer development. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and has been shown to inhibit the activation of NF-kB, a signaling pathway involved in cancer development.
Biochemical and Physiological Effects:
2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to have various biochemical and physiological effects. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. In addition, 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has several advantages for lab experiments. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione is easy to synthesize and has been shown to be stable under various conditions. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has also been shown to have low toxicity in animal models. However, there are also limitations to using 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione in lab experiments. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has low solubility in water, which may limit its use in certain experiments. In addition, the mechanism of action of 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has shown promising results in various studies, and further research is needed to fully understand its mechanism of action and potential applications. One future direction is to study the efficacy of 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione in treating other inflammatory diseases such as asthma and inflammatory bowel disease. Another future direction is to study the potential use of 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione in combination with other anti-cancer agents for cancer therapy. In addition, further research is needed to understand the long-term effects of 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione and its potential toxicity in humans.

Synthesis Methods

2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione can be synthesized using various methods, including the reaction of 2-ethylbenzoic acid with 2-methoxyphenol, followed by cyclization with phthalic anhydride. Another method involves the reaction of 2-ethylbenzoic acid with 2-methoxyphenol, followed by cyclization with phthalic anhydride in the presence of a catalyst such as sulfuric acid. The yield of 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione using these methods is reported to be around 50-60%.

Scientific Research Applications

2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been studied for its potential applications in various scientific research fields, including cancer research, inflammation research, and neurodegenerative disease research. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as arthritis. 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has also been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy. In addition, 2-(2-ethylphenyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease.